Cas no 106981-58-2 (1-(2-Chloro-4-nitrophenyl)-1h-pyrrole)

• Product Name: 1-(2-Chloro-4-nitrophenyl)-1h-pyrrole
• CAS No: 106981-58-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 3056048
• PubChem ID: 4715112
• Update Time: 2025-11-03

1-(2-Chloro-4-nitrophenyl)-1h-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-nitrophenyl)-1h-pyrrole
• BBL020835
• SCHEMBL10913298
• AKOS001476501
• 106981-58-2
• STK893525
• 1-(2-chloro-4-nitrophenyl)pyrrole
• OVRSDSHINPCDDM-UHFFFAOYSA-N
• 1H-Pyrrole, 1-(2-chloro-4-nitrophenyl)-

• Inchi： 1S/C10H7ClN2O2/c11-9-7-8(13(14)15)3-4-10(9)12-5-1-2-6-12/h1-7H
• InChI Key： OVRSDSHINPCDDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.0196052Da
• Monoisotopic Mass: 222.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.8Ų

1-(2-Chloro-4-nitrophenyl)-1h-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chloro-4-nitrophenyl)-1h-pyrrole

Comprehensive Overview of 1-(2-Chloro-4-nitrophenyl)-1H-pyrrole (CAS No. 106981-58-2): Properties, Applications, and Industry Insights

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